Cas no 921799-71-5 (methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate)

Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate is a heterocyclic compound featuring a benzofuran-benzothiazole hybrid structure. Its key advantages include a well-defined molecular framework, which is valuable for applications in medicinal chemistry and materials science. The presence of methoxy and carboxylate functional groups enhances its reactivity and potential for further derivatization. The benzothiazole moiety contributes to its stability and electronic properties, making it suitable for studies in fluorescence or bioactive molecule development. The compound's structural complexity allows for precise modulation of physicochemical characteristics, supporting its use in targeted research applications. High-purity synthesis ensures reproducibility in experimental settings.
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate structure
921799-71-5 structure
Product Name:methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
CAS No:921799-71-5
MF:C19H14N2O5S
MW:382.389863491058
CID:6536141
Update Time:2025-06-07

methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
    • methyl 2-[(7-methoxy-1-benzofuran-2-carbonyl)amino]-1,3-benzothiazole-6-carboxylate
    • 6-Benzothiazolecarboxylic acid, 2-[[(7-methoxy-2-benzofuranyl)carbonyl]amino]-, methyl ester
    • Inchi: 1S/C19H14N2O5S/c1-24-13-5-3-4-10-8-14(26-16(10)13)17(22)21-19-20-12-7-6-11(18(23)25-2)9-15(12)27-19/h3-9H,1-2H3,(H,20,21,22)
    • InChI Key: PUDSBVFKARFVQO-UHFFFAOYSA-N
    • SMILES: S1C2=CC(C(OC)=O)=CC=C2N=C1NC(C1=CC2=CC=CC(OC)=C2O1)=O

Experimental Properties

  • Density: 1.448±0.06 g/cm3(Predicted)
  • pka: 7.59±0.70(Predicted)

methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2265-0180-2μmol
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2265-0180-5μmol
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2265-0180-10μmol
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2265-0180-20μmol
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2265-0180-1mg
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2265-0180-2mg
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2265-0180-3mg
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2265-0180-4mg
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2265-0180-5mg
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2265-0180-10mg
methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate
921799-71-5 90%+
10mg
$79.0 2023-05-16

Additional information on methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate

Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate: A Comprehensive Overview

Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate (CAS no. 921799-71-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for developing novel therapeutic agents. The structural features of this molecule, particularly its benzofuran and benzothiazole moieties, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The benzofuran moiety in Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate is known for its ability to interact with various biological targets, including enzymes and receptors. This structural unit has been extensively studied for its role in modulating biological pathways associated with inflammation, pain, and cancer. Recent research has highlighted the benzofuran scaffold as a promising candidate for the development of anti-inflammatory drugs, particularly those targeting cyclooxygenase (COX) enzymes and other inflammatory mediators.

On the other hand, the benzothiazole component of this compound contributes to its pharmacological profile by enhancing binding affinity and selectivity. Benzothiazole derivatives are well-documented for their antimicrobial, antiviral, and anti-cancer properties. The presence of both benzofuran and benzothiazole moieties in Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate suggests that it may possess a synergistic effect when used in therapeutic applications. This dual functionality makes it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The amide group in the structure of Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate is positioned strategically to interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. This mechanism of action has been explored in several preclinical studies, which have demonstrated the compound's ability to disrupt aberrant signaling pathways associated with tumor growth and progression.

In addition to its kinase inhibitory properties, Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate has shown promise as an anti-inflammatory agent. In vitro studies have indicated that this compound can modulate the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases, including cardiovascular disease and neurodegenerative disorders. The ability of this compound to attenuate inflammatory responses may open up new therapeutic avenues for treating these conditions.

The methoxy group at the 7-position of the benzofuran moiety is another critical feature that influences the biological activity of Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate. This substituent enhances the solubility and metabolic stability of the compound, making it more suitable for oral administration. Furthermore, the methoxy group can participate in hydrogen bonding interactions with biological targets, thereby improving binding affinity. These structural attributes have been leveraged in medicinal chemistry efforts to optimize the pharmacokinetic properties of related compounds.

Recent advances in computational chemistry have also contributed to our understanding of how Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein kinases, including cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These kinases are involved in regulating cell cycle progression and immune responses, respectively. By inhibiting their activity, Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate may be able to modulate these processes and exert therapeutic effects.

The synthesis of Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzothiazole-6-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include condensation reactions between appropriately substituted precursors followed by functional group transformations such as hydrolysis and esterification. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

The pharmacological evaluation of Methyl 2-(7-methoxy-1-benzofuran-2-amido)-1,3-benzo-thiazole-6-carboxylate has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant inhibitory activity against several kinases relevant to cancer therapy. Additionally, animal models have shown that it can reduce tumor growth when administered orally or intravenously. These preclinical findings support further development efforts aimed at translating this compound into clinical trials for human patients.

The future prospects for Methyl 2-(7-methoxy-lbenzofuran-Z-amido)-l ,3 -benzothia zole-S -carboxyl ate are promising given its unique structural features and demonstrated biological activities. Ongoing research efforts are focused on optimizing its pharmacokinetic properties through structural modifications while maintaining or enhancing its therapeutic efficacy. Additionally , exploration into combination therapies involving this compound with other anti-cancer agents may yield synergistic effects that improve patient outcomes . p >

As our understanding o f disease mechanisms continues t o evolve , so too will t he need f or novel therapeutic agents like Methyl 2-(7 -methoxy-lbenzofura n -Z -amid o ) -l ,3 -benzot hia z ole-S -car boxyl ate . Its ability t o interact w ith multiple biologic al targets makes i t an attractive scaffold f or future drug development . With continued investment i n research t hose exploring i ts potential applications , we can anticipate seeing t his remarkable compound make s significant contributions t o medicine i n t he years t o come . p >

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent